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Compound of Interest

Compound Name: Sulfamonomethoxine-13C6

Cat. No.: B13850195 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the operational use and disposal of Sulfamonomethoxine-13C6. While a

specific Safety Data Sheet (SDS) for Sulfamonomethoxine-13C6 is not readily available, the

safety precautions are based on the known hazards of Sulfamonomethoxine and general best

practices for handling isotopically labeled compounds. The presence of the stable, non-

radioactive 13C isotope does not alter the chemical reactivity or the toxicological properties of

the molecule.

Key Compound Information:

Identifier Value

Compound Name Sulfamonomethoxine-13C6

CAS Number 1220-83-3 (for unlabeled)

Molecular Formula C₅¹³C₆H₁₂N₄O₃S

Appearance White to off-white crystalline powder[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the required PPE for handling Sulfamonomethoxine-13C6.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles
Chemical splash goggles are

required.[2]

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile, neoprene) are

mandatory. Inspect for

perforations before use and

change frequently.[2][3]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and fully

buttoned.[2] For tasks with a

higher risk of splashes, a

disposable chemical-resistant

gown is recommended.

Respiratory Protection Fume Hood/Respirator

All handling of the solid

compound that may generate

dust should be conducted in a

certified chemical fume hood to

avoid inhalation. If a fume

hood is not available, a

NIOSH-approved respirator is

recommended.

Operational Plan: Step-by-Step Handling
Proper handling procedures are critical to minimize exposure and maintain the integrity of the

compound.

1. Preparation and Area Inspection:

Ensure a certified chemical fume hood is in proper working order.

Verify that an emergency eyewash station and safety shower are accessible.

Clear the workspace of any unnecessary equipment or chemicals.
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Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing

paper).

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat and fasten all buttons.

Wear chemical splash goggles.

Don the appropriate chemical-resistant gloves.

3. Handling and Weighing the Compound:

Conduct all manipulations of solid Sulfamonomethoxine-13C6 within a fume hood to

prevent inhalation of dust.

Use a dedicated spatula for transferring the solid.

Weigh the compound on weighing paper or in a tared container.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

4. Post-Experiment:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Properly dispose of all waste as per the disposal plan.

Remove PPE in the correct order (gloves first, then goggles, then lab coat) to avoid cross-

contamination.

Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.

Skin Contact

Take off contaminated clothing immediately.

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.

Disposal Plan
Proper disposal of Sulfamonomethoxine-13C6 and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Establish separate, clearly labeled waste containers for:

Solid Sulfamonomethoxine-13C6 waste.

Contaminated sharps (e.g., needles, pipette tips).

Contaminated labware (e.g., vials, tubes).

Contaminated PPE (gloves, disposable lab coats).

2. Waste Containers:
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Use chemically resistant, leak-proof containers for all waste streams.

Ensure all containers are tightly sealed when not in use and before disposal.

3. Labeling:

Clearly label all waste containers with "Hazardous Waste," the chemical name

("Sulfamonomethoxine-13C6"), and the associated hazards (e.g., "Irritant," "Harmful if

Swallowed").

4. Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Visual Workflow for Handling Sulfamonomethoxine-
13C6
The following diagram outlines the logical workflow for the safe handling of

Sulfamonomethoxine-13C6 from preparation to disposal.
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Caption: Workflow for Safe Handling of Sulfamonomethoxine-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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